Cas no 1104072-53-8 (1-amino-3-4-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1-amino-3-4-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 1104072-53-8
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6092046
• PubChem ID: 65987299
• Update Time: 2025-05-19

1-amino-3-4-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-4-(trifluoromethyl)phenylpropan-2-ol
• FYPYWSDRJLTUEC-UHFFFAOYSA-N
• 1104072-53-8
• EN300-1931508
• SCHEMBL1594672
• 1-amino-3-[4-(trifluoromethyl)phenyl]propan-2-ol
• AKOS015329356

• Inchi： 1S/C10H12F3NO/c11-10(12,13)8-3-1-7(2-4-8)5-9(15)6-14/h1-4,9,15H,5-6,14H2
• InChI Key： FYPYWSDRJLTUEC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(CN)O)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-4-(trifluoromethyl)phenylpropan-2-ol

Comprehensive Overview of 1-amino-3-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 1104072-53-8)

1-amino-3-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 1104072-53-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features an amino group and a trifluoromethylphenyl moiety, which are critical for its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of bioactive compounds and drug intermediates.

In recent years, the demand for fluorinated compounds like 1-amino-3-4-(trifluoromethyl)phenylpropan-2-ol has surged, driven by their enhanced stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound's CAS No. 1104072-53-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical synthesis.

One of the most common questions about 1-amino-3-4-(trifluoromethyl)phenylpropan-2-ol revolves around its synthetic routes and purification methods. Advanced techniques such as column chromatography and recrystallization are often employed to achieve high purity, which is essential for research and industrial applications. Additionally, its solubility in organic solvents like dichloromethane and ethanol makes it versatile for various reaction conditions.

The compound's molecular structure has also been a focal point for computational chemists. Studies using density functional theory (DFT) have explored its electronic properties and potential interactions with biological targets. This is particularly relevant in the context of drug discovery, where understanding structure-activity relationships (SAR) is crucial for optimizing lead compounds.

Another area of interest is the scalability of 1-amino-3-4-(trifluoromethyl)phenylpropan-2-ol production. With the rise of green chemistry initiatives, researchers are investigating catalytic methods and solvent-free reactions to minimize environmental impact. This aligns with broader industry trends toward sustainable synthesis and waste reduction.

In summary, 1-amino-3-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 1104072-53-8) is a compound of significant scientific and industrial value. Its applications span pharmaceutical research, material science, and catalysis, making it a subject of ongoing exploration. As the field advances, this compound is likely to play an even more prominent role in the development of next-generation therapeutic agents and functional materials.